Cas no 799801-37-9 (1(6H)-Pyrimidineacetonitrile,5-ethyl-4-methyl-2-(methylthio)-6-oxo-)

• Product Name: 1(6H)-Pyrimidineacetonitrile,5-ethyl-4-methyl-2-(methylthio)-6-oxo-
• CAS No: 799801-37-9
• MF: C₁₀H₁₃N₃OS
• MW: 223.294720411301
• CID: 556846
• PubChem ID: 661565
• Update Time: 2025-04-19

1(6H)-Pyrimidineacetonitrile,5-ethyl-4-methyl-2-(methylthio)-6-oxo- Chemical and Physical Properties

Names and Identifiers

• 1(6H)-Pyrimidineacetonitrile,5-ethyl-4-methyl-2-(methylthio)-6-oxo-
• 1(6H)-Pyrimidineacetonitrile,5-ethyl-4-methyl-2-(methylthio)-6-oxo-(9CI)
• 2-(5-ethyl-4-methyl-2-methylsulfanyl-6-oxopyrimidin-1-yl)acetonitrile
• HMS2324O17
• AKOS022104179
• CHEMBL1351646
• SMR000042193
• 2-(5-Ethyl-4-methyl-2-(methylthio)-6-oxopyrimidin-1(6H)-yl)acetonitrile
• MLS000079824
• 799801-37-9

• Inchi： 1S/C10H13N3OS/c1-4-8-7(2)12-10(15-3)13(6-5-11)9(8)14/h4,6H2,1-3H3
• InChI Key： UJAGBDWMJNIOBH-UHFFFAOYSA-N
• SMILES： S(C)C1=NC(C)=C(C(N1CC#N)=O)CC

Computed Properties

• Exact Mass: 223.07793322g/mol
• Monoisotopic Mass: 223.07793322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.8Ų